3-bromo-N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]benzamide hydrochloride

• IUPAC Name: 3-bromo-N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]benzamide;hydrochloride
• InChI: InChI=1S/C19H16BrFN2OS.ClH/c1-2-4-16-17(12-7-9-15(21)10-8-12)22-19(25-16)23-18(24)13-5-3-6-14(20)11-13;/h3,5-11H,2,4H2,1H3,(H,22,23,24);1H
• InChI Key: TWTBMIQDBAEZGS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)NC(=O)C2=CC(=CC=C2)Br)C3=CC=C(C=C3)F.Cl
• Molecular Formula: C19H17BrClFN2OS
• Molecular Weight: 455.8 g/mol

Description

The compound “3-bromo-N-[4-(4-fluorophenyl)-5-propyl-1,3-thiazol-2-yl]benzamide hydrochloride” is a complex organic molecule. It contains a benzamide group, a thiazole group, and a fluorophenyl group, all connected by various bonds. The molecular formula of the compound is C13H9BrFNO.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a benzamide group, a thiazole group, and a fluorophenyl group. The benzamide group consists of a benzene ring attached to an amide group. The thiazole group is a heterocyclic compound that contains both sulfur and nitrogen in the ring. The fluorophenyl group is a benzene ring with a fluorine atom attached.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the bromine and fluorine atoms could affect its reactivity and polarity. The molecular weight of the compound is 294.119.

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. It would depend on the specific biological or chemical context in which the compound is used.